molecular formula C21H40N2O3 B15291583 (1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate

(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate

Cat. No.: B15291583
M. Wt: 368.6 g/mol
InChI Key: YIXNNNCLIPUFPE-QBPKKDFKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate (CAS: 2650518-21-9) is a stereochemically complex cyclohexyl ester featuring a branched hexanoate side chain modified with an (S)-1-amino-1-oxobutan-2-ylamine group.

This article compares its structural, synthetic, and spectroscopic properties with four closely related analogs (Table 1), emphasizing functional group variations and their implications for reactivity, stability, and bioactivity.

Properties

Molecular Formula

C21H40N2O3

Molecular Weight

368.6 g/mol

IUPAC Name

[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate

InChI

InChI=1S/C21H40N2O3/c1-6-8-16(13-23-18(7-2)21(22)25)12-20(24)26-19-11-15(5)9-10-17(19)14(3)4/h14-19,23H,6-13H2,1-5H3,(H2,22,25)/t15-,16?,17+,18+,19-/m1/s1

InChI Key

YIXNNNCLIPUFPE-QBPKKDFKSA-N

Isomeric SMILES

CCCC(CC(=O)O[C@@H]1C[C@@H](CC[C@H]1C(C)C)C)CN[C@@H](CC)C(=O)N

Canonical SMILES

CCCC(CC(=O)OC1CC(CCC1C(C)C)C)CNC(CC)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Key Structural Features of Target Compound and Analogs
Compound Name Core Structure Key Functional Groups Molecular Weight (g/mol) References
Target Compound Cyclohexyl ester Amino-oxobutanamide, hexanoate chain ~454.6*
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl (R)-4-methylbenzenesulfonimidate Cyclohexyl sulfonimidate Sulfonimidate, methylbenzene 341.5
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl 4-aminobutyrate hydrochloride Cyclohexyl ester 4-Aminobutyrate, hydrochloride salt 242.2
(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl-4-chlorobutanoate Cyclohexyl ester 4-Chlorobutanoate 260.8
(1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl (2S,5S)-5-acetoxy-1,3-oxathiolane-2-carboxylate Cyclohexyl ester Oxathiolane ring, acetoxy group ~370.4*

*Calculated based on molecular formula.

Key Observations :

  • Sulfonimidate analogs (e.g., ) prioritize stereocontrol for asymmetric synthesis, whereas the target’s side chain may favor bioactivity.

Spectroscopic Characterization

Table 2: Spectroscopic Data Comparison
Compound 1H-NMR Key Signals (δ, ppm) IR Peaks (cm−1) HRMS ([M+H]+) Additional Methods
Target Compound Not reported Not reported Not reported Likely requires LC-MS
Sulfonimidate Cyclohexyl H-1: 4.53–4.59 (triplet of doublets) S=O stretch: ~1150 341.5 (observed) HPLC (e.r. determination)
4-Aminobutyrate Cyclohexyl H-1: 4.53–4.59; NH2: ~1.5 N–H: 3021; C=O: 1721 242.2134 X-ray diffraction
4-Chlorobutanoate Chlorobutanoate CH2Cl: ~3.7 C–Cl: ~650 260.8 FAB-MS

Insights :

  • The 4-aminobutyrate’s X-ray data confirmed retention of the l-menthol configuration, highlighting the importance of stereochemical validation in analogs .
  • Sulfonimidates employ HPLC for enantiomeric ratio determination, a method likely applicable to the target compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.